Cas no 851132-84-8 (2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 851132-84-8
• MF: C₁₇H₁₃ClFN₃OS
• MW: 361.821024656296
• CID: 5949620
• PubChem ID: 4449431
• Update Time: 2025-06-10

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(4-fluorophenyl)acetamide
• Acetamide, 2-[[1-(3-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(4-fluorophenyl)-
• 851132-84-8
• EU-0091217
• F0599-0435
• 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
• 2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• AKOS002045902

• Inchi： 1S/C17H13ClFN3OS/c18-12-2-1-3-15(10-12)22-9-8-20-17(22)24-11-16(23)21-14-6-4-13(19)5-7-14/h1-10H,11H2,(H,21,23)
• InChI Key： LAXIVXPFOJXRKH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C=CN=1

Computed Properties

• Exact Mass: 361.0451891g/mol
• Monoisotopic Mass: 361.0451891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 851132-84-8): A Comprehensive Overview

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide, with the CAS number 851132-84-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfides and is characterized by its unique structural features, including a chlorophenyl and a fluorophenyl moiety, which contribute to its biological activity.

The chemical structure of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide is composed of an imidazole ring, a sulfide linkage, and two aromatic substituents. The presence of the chloro and fluoro groups on the phenyl rings enhances the compound's lipophilicity and influences its binding affinity to various biological targets. These structural characteristics make it an attractive candidate for drug development, particularly in the areas of neurology and oncology.

Recent studies have highlighted the potential of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that it can effectively reduce seizure activity in animal models, suggesting its potential use in the treatment of epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems, which are critical for neuronal function.

The pharmacokinetic profile of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide has also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound's high bioavailability and long half-life contribute to its therapeutic efficacy and reduce the frequency of dosing required for sustained treatment.

Safety assessments have shown that 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide is well-tolerated at therapeutic doses. Preclinical toxicity studies have not revealed any significant adverse effects, which is a crucial factor in advancing the compound through clinical trials. However, ongoing research is necessary to fully understand its long-term safety profile and potential interactions with other medications.

The synthesis of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide involves several steps, including the formation of the imidazole ring, introduction of the sulfide linkage, and functionalization of the aromatic rings. Optimized synthetic routes have been developed to improve yield and purity, making large-scale production feasible for clinical applications.

In conclusion, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 851132-84-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Continued research and clinical trials will be essential to fully realize its therapeutic benefits and bring this innovative compound to market.